N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide
Overview
Description
N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide, also known as DCBS, is an organosulfur compound that is widely used in scientific research. It has a variety of applications, ranging from biochemical studies to laboratory experiments. DCBS has a unique mechanism of action and biochemical and physiological effects that have been studied extensively.
Scientific Research Applications
N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide has a variety of applications in scientific research. It has been used in the study of enzyme inhibition, protein binding, and drug metabolism. It has also been used to study the effects of drugs on cancer cells. Additionally, N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide has been used to study the effects of environmental pollutants on human health.
Mechanism of Action
N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide is an organosulfur compound that acts as an inhibitor of the enzyme cytochrome P450 (CYP). It binds to the heme group of CYP and inhibits its activity. This inhibition of CYP activity can lead to changes in drug metabolism and protein binding.
Biochemical and Physiological Effects
N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide has been studied extensively for its biochemical and physiological effects. It has been found to inhibit the activity of CYP enzymes, which can lead to changes in drug metabolism and protein binding. Additionally, N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide has been found to inhibit the growth of cancer cells and reduce the levels of certain hormones in the body.
Advantages and Limitations for Lab Experiments
N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide has several advantages for lab experiments. It is a relatively inexpensive and easy to synthesize compound. Additionally, its mechanism of action and biochemical and physiological effects have been well-studied, making it a useful tool for research. However, N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide can be toxic in high doses and should be used with caution in laboratory experiments.
Future Directions
There are many potential future directions for research on N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide. These include further studies of its mechanism of action, biochemical and physiological effects, and potential applications in drug development. Additionally, further research could be done on the effects of N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide on environmental pollutants and their impact on human health. Additionally, further research could be done on the potential uses of N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide in medical treatments.
Synthesis Methods
N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide is synthesized through a multi-step reaction process. The first step involves the reaction of 2,4-dichloro-1,3-benzothiazole (DCBT) with diethyl sulfate (DES) to form a sulfate ester. This is followed by the reaction of the sulfate ester with 4-amino-benzamide to form the desired compound. The overall reaction is shown below:
DCBT + DES → DCBT-SO2-OEt
DCBT-SO2-OEt + 4-amino-benzamide → N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide
properties
IUPAC Name |
N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Cl2N3O3S2/c1-3-23(4-2)28(25,26)13-7-5-11(6-8-13)17(24)22-18-21-16-14(20)9-12(19)10-15(16)27-18/h5-10H,3-4H2,1-2H3,(H,21,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQRSNUBIBOOYEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl2N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701155645 |
Source
|
| Record name | N-(4,6-Dichloro-2-benzothiazolyl)-4-[(diethylamino)sulfonyl]benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701155645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
458.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,6-dichloro-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide | |
CAS RN |
904818-22-0 |
Source
|
| Record name | N-(4,6-Dichloro-2-benzothiazolyl)-4-[(diethylamino)sulfonyl]benzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=904818-22-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(4,6-Dichloro-2-benzothiazolyl)-4-[(diethylamino)sulfonyl]benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701155645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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